BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: A Keystone Intermediate in Modern
Antidiabetic Therapy

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

(5-Bromo-2-chlorophenyl)(4-
Compound Name:
fluorophenyl)methanone

CAS No.: 915095-85-1

Cat. No.: B2915216

Get Quote

\ J

(5-Bromo-2-chlorophenyl)(4-fluorophenyl)methanone is a diarylmethanone derivative that
has emerged as a molecule of significant interest within the pharmaceutical industry.[1] While
not an active pharmaceutical ingredient (API) itself, it serves as a critical building block—a key
intermediate—in the synthesis of a class of highly successful antidiabetic drugs known as
SGLT2 (sodium-glucose cotransporter 2) inhibitors.[2][3] Specifically, it is a well-established
precursor for Empagliflozin, a medication widely prescribed for the management of type 2
diabetes.[2][3][4] The diarylmethane scaffold is a privileged structure in medicinal chemistry,
known to be a component of various biologically active agents.[5][6][7] This guide provides a
comprehensive technical overview of (5-Bromo-2-chlorophenyl)(4-fluorophenyl)methanone,
detailing its chemical properties, synthesis, and pivotal role in the development of next-
generation therapeutics.

Physicochemical and Structural Properties

Understanding the fundamental properties of a starting material is paramount for process
development and optimization. (5-Bromo-2-chlorophenyl)(4-fluorophenyl)methanone is a
white to off-white solid at room temperature.[8] Its chemical structure features a central ketone
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group bridging a 5-bromo-2-chlorophenyl ring and a 4-fluorophenyl ring. This specific
arrangement of halogen substituents is crucial for its subsequent chemical transformations into
the final API.

A summary of its key identifiers and computed properties is presented below.

Property Value Source

(5-bromo-2-chlorophenyl)-(4-

IUPAC Name PubChem[9]
fluorophenyl)methanone
CAS Number 915095-85-1 ChemicalBook, PubChem[8][9]
Molecular Formula Ci13H7BrCIFO PubChem[9]
Molecular Weight 313.55 g/mol PubChem[9]
Appearance White to off-white Solid ChemicalBook][8]
N ) ) ChemicalBook, Sigma-
Boiling Point 390.6 + 37.0 °C (Predicted) ]
Aldrich[8]
Density 1.568 + 0.06 g/cm3 (Predicted) = ChemicalBook[8]
LogP 4.47 ChemSrc[10]

LVILQFKAGQFQEK-
InChiKey PubChem|[9]
UHFFFAOYSA-N

Synthesis and Mechanistic Considerations

The primary route for synthesizing diaryl ketones like (5-Bromo-2-chlorophenyl)(4-
fluorophenyl)methanone is the Friedel-Crafts acylation. This classic electrophilic aromatic
substitution reaction provides a robust and scalable method for forming the central carbon-
carbon bond between one of the aryl rings and the carbonyl group.

Core Synthetic Strategy: Friedel-Crafts Acylation

The synthesis typically involves the reaction of an activated carboxylic acid derivative (an acyl
halide) with an aromatic compound in the presence of a Lewis acid catalyst. For this specific
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molecule, the most common pathway involves the acylation of fluorobenzene with 5-bromo-2-
chlorobenzoyl chloride.[11]

The choice of Lewis acid is critical for reaction efficiency and purity profile. While aluminum
trichloride (AICI5) is a traditional choice, modern syntheses often prefer milder catalysts like
titanium tetrachloride (TiCls).[12] TiCla can offer improved yields and cleaner reactions,
particularly with functionalized substrates, as it often requires less stringent reaction conditions
compared to AIClz.[12]
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Step 1: Acyl Chloride Formation

- 2. o Activating Agent
(5 Bromo-2-chlorobenzoic aad) ( (e.9., Oxalyl Chloride, SOCI) )

Activation

(S-Bromo-Z-chIorobenzoyI chloride)

Step 2: Friedel-Crafts Acylation

Lewis Acid Catalyst .
(Fluorobenzene) ( (.9, TiCla, AICI) ) Acylation

(5-Bromo-2-chlorophenyl) P
(4-fluorophenyl)methanone

Kidney Proximal Tubule

Tubular Epithelial Cell {Bloodstream | Glucose, Na*}

{Tubular Lumen (Filtrate) | Glucose, Na*}

Therapeutic Intervention

{Urine Excretion | Excess Glucose}

Empagliflozin
(Derived from Intermediate)
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Caption: Mechanism of SGLT2 inhibition in the renal proximal tubule.

Safety and Handling

As with any laboratory chemical, proper handling is essential. (5-Bromo-2-chlorophenyl)(4-
fluorophenyl)methanone is classified as harmful and an irritant.

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation). * Precautionary
Statements: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye protection),
P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing). * Storage: The compound should be stored at room
temperature or under refrigerated conditions (2-8°C) in a well-sealed container, away from
oxidizing agents. [2][8]

Conclusion

(5-Bromo-2-chlorophenyl)(4-fluorophenyl)methanone is more than just a complex chemical
name; it is a testament to the intricate synthetic pathways that underpin modern
pharmaceutical manufacturing. Its value lies not in its own biological activity, but in its strategic
design as a key intermediate for SGLT2 inhibitors like Empagliflozin. The robust synthetic
routes to this diaryl ketone, primarily through Friedel-Crafts acylation, and its subsequent
conversion to the diarylmethane core of the final drug, highlight its indispensable role. For
researchers and professionals in drug development, a thorough understanding of this
intermediate's properties, synthesis, and application provides critical insight into the production
of life-changing therapies for type 2 diabetes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62721048.htm
https://www.bocsci.com/product/5-bromo-2-chlorophenyl-4-fluorophenyl-cas-915095-85-1-377720.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7436909/
https://www.mdpi.com/2218-273X/13/1/54
https://www.researchgate.net/publication/255771322_Chiral_11-diaryl_compounds_as_important_pharmacophores
https://amp.chemicalbook.com/ProductChemicalPropertiesCB62721048_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB62721048_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chlorophenyl_4-fluorophenyl_methanone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromo-2-chlorophenyl_4-fluorophenyl_methanone
https://www.chemsrc.com/en/cas/915095-85-1_1353486.html
https://www.chemsrc.com/en/cas/915095-85-1_1353486.html
https://www.chemicalbook.com/synthesis/5-bromo-2-chlorophenyl-4-fluorophenyl-methanone.htm
https://www.chemicalbook.com/synthesis/5-bromo-2-chlorophenyl-4-fluorophenyl-methanone.htm
https://pubs.acs.org/doi/10.1021/acsomega.3c01972
https://www.benchchem.com/product/b2915216/docs#introduction-a-keystone-intermediate-in-modern-antidiabetic-therapy
https://www.benchchem.com/product/b2915216/docs#introduction-a-keystone-intermediate-in-modern-antidiabetic-therapy
https://www.benchchem.com/product/b2915216/docs#introduction-a-keystone-intermediate-in-modern-antidiabetic-therapy
https://www.benchchem.com/product/b2915216/docs#introduction-a-keystone-intermediate-in-modern-antidiabetic-therapy
https://www.benchchem.com/product/b2915216?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2915216?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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Contact our Ph.D. Support Team for a compatibility check
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